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Introduction

Penicillin-Streptomycin (often abbreviated as Pen-Strep or P/S) is a widely used liquid mixture

of the antibiotics Penicillin G and Streptomycin sulfate. It is the most common antibiotic solution

employed in mammalian cell culture to prevent bacterial contamination.[1] The combination of

these two antibiotics provides a broad spectrum of activity against both Gram-positive and

Gram-negative bacteria, making it an effective prophylactic agent in routine cell culture.[2][3][4]

Mechanism of Action

The efficacy of Penicillin-Streptomycin lies in the synergistic action of its two components,

which target different essential bacterial processes.[2][5]

Penicillin: As a β-lactam antibiotic, Penicillin acts by inhibiting the final stage of bacterial cell

wall synthesis.[3][6] It specifically binds to and inactivates the DD-transpeptidase enzyme,

which is responsible for cross-linking the peptidoglycan chains that provide structural

integrity to the cell wall.[6] This disruption leads to cell lysis and death, and is most effective

against Gram-positive bacteria, which have a thick peptidoglycan wall.[1][4][6]

Streptomycin: As an aminoglycoside antibiotic, Streptomycin functions by binding to the 30S

subunit of the bacterial ribosome.[3][7][8] This binding interferes with protein synthesis by

causing a misreading of the mRNA code, ultimately inhibiting the production of essential

proteins and leading to bacterial death.[2][8] Streptomycin is effective against most Gram-

negative bacteria and also some Gram-positive bacteria.[1][4][5]
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Synergistic Effect: The two antibiotics work together effectively. Penicillin's action of

disrupting the bacterial cell wall is believed to facilitate the entry of Streptomycin into the

bacterium, enhancing its access to the ribosomal target.[2][5][9]
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Diagram 1: Synergistic mechanism of Penicillin-Streptomycin.
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Important Considerations for Use

While Pen-Strep is a valuable tool, its routine use is a subject of debate. Researchers should

be aware of the following points:

Masking Contamination: Antibiotics can suppress the growth of contaminants without

eliminating them, potentially masking low-level or antibiotic-resistant infections, including

mycoplasma.[10]

Cytotoxicity: While generally safe at recommended concentrations, higher levels can be toxic

to some cell lines.[2][3] It is crucial to perform a dose-response test when working with a new

or sensitive cell line.[3]

Off-Target Effects: The use of antibiotics can alter the biology of mammalian cells. Studies

have shown that Pen-Strep can induce changes in gene expression, affect cell

differentiation, and alter metabolic pathways.[5][10][11][12] For instance, streptomycin has

been shown to reduce protein synthesis and differentiation in C2C12 myotubes.[12][13]

Antibiotic Resistance: Prolonged and unnecessary use of antibiotics in cell culture can

contribute to the development of resistant bacterial strains.[5]

Data Presentation
Table 1: Recommended Concentrations and Storage

Parameter Specification Source(s)

Stock Solution (100X)

10,000 units/mL Penicillin
& 10,000 µg/mL
Streptomycin

[14]

Typical Dilution 1:100 in cell culture medium [2][14]

Final Working Concentration
100 units/mL Penicillin & 100

µg/mL Streptomycin
[5]

Stock Solution Storage -20°C, protected from light [3][14]
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| Stability in Medium | Stable for approximately 3 days at 37°C |[5] |

Table 2: Antimicrobial Spectrum

Agent Primary Target Ineffective Against Source(s)

Penicillin
Gram-positive
bacteria

Mycoplasma,
Fungi, Yeast, most
Gram-negative
bacteria

[1][4][5][6]

Streptomycin

Gram-negative

bacteria (also some

Gram-positive)

Mycoplasma, Fungi,

Yeast
[1][4][5][8]

| Pen-Strep Combination | Broad spectrum: Gram-positive and Gram-negative bacteria |

Mycoplasma, Fungi, Yeast |[3][10] |

Table 3: Documented Off-Target Effects on Mammalian Cells

Cell Type Observed Effect Source(s)

Mouse Embryonic Stem
Cells

High concentrations
promoted differentiation
into cardiomyocytes via
suppression of the
p38/JNK MAPK pathway.

[11]

C2C12 Myotubes

Streptomycin reduced protein

synthesis rate and myotube

diameter.

[12][13]

B16/F10 Melanoma Cells

Stimulated tyrosinase activities

and melanin content at routine

concentrations.

[15]

| General | Can alter the expression of genes related to stress response and metabolism. |[5]

[10] |
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Experimental Protocols
Protocol 1: Routine Use of Penicillin-Streptomycin in Cell Culture

This protocol describes the standard procedure for supplementing cell culture medium with a

100X Pen-Strep stock solution.
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Start: Prepare Culture Medium

1. Thaw 100X Pen-Strep stock
at room temperature or 37°C.

2. Gently swirl the stock
solution to ensure homogeneity.

3. Work in a sterile environment
(e.g., laminar flow hood).

4. Calculate required volume.
(e.g., 5 mL for 500 mL medium)

5. Aseptically add Pen-Strep
to the culture medium (1:100 dilution).

6. Mix the supplemented medium
thoroughly by swirling.

7. Store supplemented medium at 4°C.
Store Pen-Strep stock at -20°C.

End: Medium is ready for use
 

Start: Prepare Cell Suspension

1. Seed cells in a multi-well plate
at standard density in antibiotic-free medium.

2. Incubate for 24h to allow attachment.

3. Prepare serial dilutions of Pen-Strep in medium
(e.g., 0X, 1X, 2X, 5X, 10X, 20X).

4. Replace medium in wells with the
Pen-Strep concentration series.

5. Incubate for 48-72h.

6. Observe cells daily for signs of toxicity
(morphology, confluency, debris).

7. Analyze viability (e.g., Trypan Blue, MTT assay)
to determine the toxic concentration.

End: Cytotoxicity level determined
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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